Cas no 207981-44-0 ((2,5-difluorophenyl)thiourea)

(2,5-Difluorophenyl)thiourea is a fluorinated thiourea derivative characterized by its unique structural and electronic properties. The presence of fluorine substituents at the 2- and 5-positions of the phenyl ring enhances its reactivity and stability, making it a valuable intermediate in organic synthesis and medicinal chemistry. This compound is particularly useful in the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals due to its ability to act as a versatile building block. Its thiourea moiety facilitates strong hydrogen bonding and coordination, enabling applications in catalysis and molecular recognition. The product is typically supplied with high purity, ensuring consistent performance in research and industrial processes.
(2,5-difluorophenyl)thiourea structure
(2,5-difluorophenyl)thiourea structure
Product Name:(2,5-difluorophenyl)thiourea
CAS No:207981-44-0
MF:C7H6F2N2S
MW:188.197746753693
MDL:MFCD00041152
CID:92391
PubChem ID:2774223
Update Time:2025-05-28

(2,5-difluorophenyl)thiourea Chemical and Physical Properties

Names and Identifiers

    • 1-(2,5-Difluorophenyl)thiourea
    • (2,5-Difluorophenyl)thiourea
    • 1-(2,5-Difluorophenyl)-2-thiourea
    • 2,4-DIFLUOROPHENYL ISOCYANATE
    • 2,5-difluorophenyl thiourea
    • N-(2,5-Difluorophenyl)thiourea
    • AKOS005207159
    • EN300-87367
    • PS-8439
    • N-(2,5-Difluorophenyl)-thiourea
    • (2,5-Difluorophenyl)thiourea, 97%
    • s11971
    • DTXSID30378946
    • 1-[2,5-bis(fluoranyl)phenyl]thiourea
    • J-013634
    • (2, 5-difluorophenyl)thiourea
    • AM20030320
    • 2,5-DIFLUOROPHENYLTHIOUREA
    • Thiourea, N-(2,5-difluorophenyl)-
    • F8882-1173
    • MFCD00041152
    • SCHEMBL145336
    • A814917
    • J-522833
    • 207981-44-0
    • JBWSNSWRTOFDBM-UHFFFAOYSA-N
    • FT-0610368
    • (2,5-difluorophenyl)thiourea
    • MDL： MFCD00041152
    • Inchi： 1S/C7H6F2N2S/c8-4-1-2-5(9)6(3-4)11-7(10)12/h1-3H,(H3,10,11,12)
    • InChI Key： JBWSNSWRTOFDBM-UHFFFAOYSA-N
    • SMILES： S=C(N)NC1C=C(C=CC=1F)F

Computed Properties

  • Exact Mass: 188.02200
  • Monoisotopic Mass: 188.022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 70.1A^2

Experimental Properties

  • Density: 1.493
  • Melting Point: 140-144 °C (lit.)
  • Boiling Point: 248.6 ºC at 760 mmHg
  • Flash Point: 104.1 ºC
  • Refractive Index: 1.663
  • PSA: 70.14000
  • LogP: 2.39360

(2,5-difluorophenyl)thiourea Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：UN 2811
  • WGK Germany：3
  • Hazard Category Code： 22-36/37/38
  • Safety Instruction： S22-S36/37
  • Hazardous Material Identification： Xn
  • Packing Group：III
  • Hazard Level：6.1
  • HazardClass：6.1
  • PackingGroup：III
  • Safety Term：6.1
  • Packing Group：III
  • Risk Phrases：R22

(2,5-difluorophenyl)thiourea Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(2,5-difluorophenyl)thiourea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A217465-250mg
1-(2,5-Difluorophenyl)thiourea
 207981-44-0 97%
250mg
 $30.0 2025-02-28
Ambeed
A217465-1g
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 207981-44-0 97%
1g
 $50.0 2025-02-28
Ambeed
A217465-5g
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 207981-44-0 97%
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Chemenu
CM373397-250mg
1-(2,5-Difluorophenyl)thiourea
 207981-44-0 95%+
250mg
 $56 2022-06-12
Chemenu
CM373397-1g
1-(2,5-Difluorophenyl)thiourea
 207981-44-0 95%+
1g
 $105 2022-06-12
Chemenu
CM373397-5g
1-(2,5-Difluorophenyl)thiourea
 207981-44-0 95%+
5g
 $301 2022-06-12
Apollo Scientific
PC4131-1g
1-(2,5-Difluorophenyl)-2-thiourea
 207981-44-0 97%
1g
 £16.00 2023-09-02
Apollo Scientific
PC4131-5g
1-(2,5-Difluorophenyl)-2-thiourea
 207981-44-0 97%
5g
 £49.00 2023-09-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
D95160-1g
1-(2,5-Difluorophenyl)thiourea
 207981-44-0 97%
1g
 ¥490.0 2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
D95160-5g
1-(2,5-Difluorophenyl)thiourea
 207981-44-0 97%
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